molecular formula C14H19NO3 B8286993 (+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone CAS No. 136410-27-0

(+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone

Cat. No.: B8286993
CAS No.: 136410-27-0
M. Wt: 249.30 g/mol
InChI Key: MFBSNWYKMJYOMX-UHFFFAOYSA-N
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Description

(+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

136410-27-0

Molecular Formula

C14H19NO3

Molecular Weight

249.30 g/mol

IUPAC Name

5-ethoxy-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one

InChI

InChI=1S/C14H19NO3/c1-3-18-14-9-8-13(16)15(14)10-11-4-6-12(17-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3

InChI Key

MFBSNWYKMJYOMX-UHFFFAOYSA-N

Canonical SMILES

CCOC1CCC(=O)N1CC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2.25 g of 5-ethoxy-pyrrolidin-2-one, 1.23 g of hydrated potassium hydroxide and 0.2 g of tetra-n-butylammonium bromide in 45 cm3 of tetrahydrofuran, there is added, without exceeding 30° C., a solution of 3.5 g of 4-methoxybenzyl bromide in 15 cm3 of tetrahydrofuran. After agitating for 1 hour at ambient temperature, filtering and evaporating the solvent under reduced pressure, the residue is taken up with water and extracted with ethyl acetate. The extracts are dried and the solvent is evaporated under reduced pressure. The residue is distilled at 245° C. under 0.2 mbar. 3.10 g of the expected product is obtained.
Quantity
2.25 g
Type
reactant
Reaction Step One
[Compound]
Name
hydrated potassium hydroxide
Quantity
1.23 g
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
catalyst
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Three

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